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CAS No.: 113721-87-2

Cat. No.: B045129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The conjugation of fluorescent dyes to proteins is a fundamental technique in biological

research and drug development. Aminomethylcoumarin acetate (AMCA) is a blue fluorescent

dye that is widely used for creating fluorescently labeled proteins for applications such as

immunofluorescence, flow cytometry, and fluorescence-based assays.[1] The N-

hydroxysuccinimide (NHS) ester of AMCA (AMCA-NHS) is a popular amine-reactive reagent

that forms a stable, covalent amide bond with primary amines (e.g., the side chain of lysine

residues or the N-terminus) on a protein.[2][3][4]

A critical parameter for successful protein labeling is the molar excess of the AMCA-NHS

reagent relative to the protein.[5] Optimizing this ratio is essential for achieving the desired

degree of labeling (DOL). Insufficient molar excess can lead to under-labeled proteins with a

low signal, while an excessive amount can cause over-labeling, which may lead to protein
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precipitation, loss of biological activity, or fluorescence quenching.[5][6] This application note

provides a detailed guide for calculating the molar excess of AMCA-NHS and outlines protocols

for efficient protein labeling.

Quantitative Data Summary
The efficiency of the labeling reaction is influenced by several factors, including the molar ratio

of reactants, pH, temperature, and incubation time. The following table summarizes the

recommended starting conditions for labeling proteins with AMCA-NHS. It is important to note

that these are starting points, and empirical optimization is often necessary for specific proteins

and applications.[1][5][7]
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Parameter Recommended Condition Notes

Molar Excess (AMCA-

NHS:Protein)

Protein Conc. < 2 mg/mL 15-fold[2]

Higher excess is needed for

lower protein concentrations to

drive the reaction.

Protein Conc. 2-5 mg/mL 10-fold[2]
A common starting point for

many proteins.[2]

Protein Conc. > 5 mg/mL 8-fold[2]

Higher protein concentrations

increase reaction kinetics,

requiring less excess dye.[6]

For Antibodies (general) 10 to 20-fold[7]

This range is a typical starting

point for optimizing antibody

labeling.[7]

Reaction Buffer
0.05M Sodium Borate, pH

8.5[2]

Optimal pH for the reaction

between NHS esters and

primary amines.[8]

0.1M Sodium Bicarbonate, pH

8.3-9.0[7][9]

An effective alternative to

borate buffer.

0.1M Phosphate Buffer, pH

7.2-8.5[2][9]

Can be used, but the reaction

is most efficient at a slightly

alkaline pH.[10]

Protein Concentration 1-10 mg/mL[2][8]

Higher concentrations

generally lead to better

labeling efficiency.[6]

Reaction Temperature Room Temperature[2][7]

Convenient and generally

sufficient for the reaction to

proceed.

4°C

Can be used for unstable

proteins, but may require

longer incubation times.[1][11]
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Reaction Time 1-2 hours[2][7]

Sufficient for the reaction to

reach completion at room

temperature.

Overnight
Often used when the reaction

is performed at 4°C.[1][9]

Experimental Protocols
This section provides detailed methodologies for the key steps involved in protein labeling with

AMCA-NHS.

Protein Preparation:

The protein of interest should be dissolved in an amine-free buffer.[7] Buffers containing

primary amines such as Tris or glycine are incompatible as they will compete with the

protein for reaction with the AMCA-NHS ester.[2]

If the protein is in an incompatible buffer, perform a buffer exchange into a recommended

reaction buffer (e.g., 0.05M sodium borate, pH 8.5) using dialysis or a size-exclusion

chromatography column (e.g., Sephadex G-25).[2][7]

Ensure the final protein concentration is between 1-10 mg/mL for optimal labeling.[2][8]

AMCA-NHS Stock Solution Preparation:

AMCA-NHS is moisture-sensitive.[2] Allow the vial to equilibrate to room temperature

before opening to prevent condensation, which can hydrolyze and inactivate the NHS

ester.[2][7]

Immediately before use, dissolve the AMCA-NHS in anhydrous dimethylsulfoxide (DMSO)

or dimethylformamide (DMF) to create a stock solution (e.g., 1-10 mg/mL).[2][7]

Do not store AMCA-NHS in solution for extended periods, as its reactivity will decrease

over time.[2][6]
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To determine the amount of AMCA-NHS required for the labeling reaction, you will need the

molecular weights of both the protein and the AMCA-NHS (MW ≈ 330 Da), and the mass of the

protein to be labeled.[2]

Formula for Calculating the Mass of AMCA-NHS:

Mass of AMCA-NHS (mg) = (Molar Excess) x [Mass of Protein (mg) / MW of Protein (Da)] x

MW of AMCA-NHS (Da)

Example Calculation: To label 2 mg of an antibody (MW = 150,000 Da) at a concentration of 4

mg/mL with a 10-fold molar excess of AMCA-NHS (MW = 330 Da):

Calculate moles of antibody: (2 mg) / (150,000,000 mg/mol) = 1.33 x 10⁻⁸ moles

Calculate moles of AMCA-NHS needed: (1.33 x 10⁻⁸ moles of antibody) x 10 (molar excess)

= 1.33 x 10⁻⁷ moles

Calculate mass of AMCA-NHS needed: (1.33 x 10⁻⁷ moles) x (330,000 mg/mol) = 0.044 mg

Alternatively, a simplified formula is often provided by manufacturers:[8][9]

mg of AMCA-NHS = Molar Excess × (mg of protein / MW of protein) × MW of AMCA-NHS[2]

Labeling Reaction:

Add the calculated volume of the AMCA-NHS stock solution to the protein solution while

gently mixing.[7]

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected

from light.[7][9]

Quenching the Reaction (Optional):

To stop the reaction, a quenching solution like 1 M Tris-HCl, pH 8.0 can be added to a final

concentration of 50-100 mM.[7] This will consume any unreacted AMCA-NHS. Incubate for

an additional 15-30 minutes.[7]

Purification of the Labeled Protein:
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It is crucial to remove the unreacted AMCA-NHS from the labeled protein.[2]

This is typically achieved using size-exclusion chromatography (e.g., a Sephadex G-25

column) or dialysis.[7][9][11]

Equilibrate the column or perform dialysis against your desired storage buffer (e.g., PBS).

Storage:

Store the purified, labeled protein protected from light at 4°C for short-term storage (up to

one month) or in single-use aliquots at -20°C for long-term storage.[2]

Visualizations
The following diagram illustrates the chemical reaction between the AMCA-NHS ester and a

primary amine on a protein, resulting in a stable amide bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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